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Compound of Interest

Compound Name:
1-Hydroxy-2-methylpent-1-en-3-

one

Cat. No.: B8639719 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
This technical guide provides a comprehensive overview of the chemical and physical

properties of 1-hydroxy-2-methylpentan-3-one, identified by CAS number 27970-79-2. While

this compound is utilized as an intermediate in industrial applications, particularly in the

agricultural sector, publicly available literature on its specific biological activities, signaling

pathways, and detailed experimental protocols in the context of drug development is limited.

This document summarizes the available data and provides generalized workflows relevant to

chemical and biological research.

Chemical and Physical Properties
The following tables summarize the key chemical and physical properties of 1-hydroxy-2-

methylpentan-3-one.

Table 1: General Chemical Information
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Property Value Source

CAS Number 27970-79-2 [1][2][3]

IUPAC Name
1-hydroxy-2-methylpentan-3-

one
[3]

Synonyms

1-Hydroxy-2-methyl-3-

pentanone, 3-Pentanone, 1-

hydroxy-2-methyl-

[1][3]

Molecular Formula C6H12O2 [1][2][3]

Molecular Weight 116.16 g/mol [1][2][3]

Canonical SMILES CCC(=O)C(C)CO [3]

InChI Key
JYEMLYGXHDIVRA-

UHFFFAOYSA-N

Table 2: Physical Properties
Property Value Source

Physical Description Liquid [1][3]

Boiling Point 186.8 °C at 760 mmHg [2]

Density 0.947 g/cm³ [2]

Flash Point 71.5 °C [2]

Vapor Pressure 0.182 mmHg at 25°C [2]

Refractive Index 1.425 [2]

Topological Polar Surface Area 37.3 Å² [1]

Hydrogen Bond Donor Count 1 [1]

Hydrogen Bond Acceptor

Count
2 [1]

Rotatable Bond Count 3 [1]
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Safety and Handling
According to the aggregated GHS information, 1-hydroxy-2-methylpentan-3-one is classified as

a substance that can cause severe skin burns and eye damage.[1] Appropriate personal

protective equipment (PPE), including gloves, protective clothing, and eye/face protection,

should be worn when handling this chemical.[4]

Applications and Industrial Use
The primary documented use of 1-hydroxy-2-methylpentan-3-one is as an intermediate in the

manufacturing of other chemical products.[3] It is specifically mentioned for its role in the

production of pesticides, fertilizers, and other agricultural chemicals.[3]

Biological Activity and Signaling Pathways
Extensive searches of scientific literature did not yield specific studies detailing the biological

activities or associated signaling pathways of 1-hydroxy-2-methylpentan-3-one in the context of

drug development or pharmacology. While a similarly named compound, 1-hydroxy-2-methyl-1-

phenyl-3-pentanone, has been noted for potential biological activity, this is a distinct chemical

entity. At present, there is no publicly available research to suggest specific molecular targets

or mechanisms of action for CAS 27970-79-2.

Experimental Protocols
Due to the lack of published research on the biological effects of 1-hydroxy-2-methylpentan-3-

one, detailed experimental protocols for this specific compound are not available. However, a

general workflow for the initial biological screening of a novel chemical entity is provided below

as a representative example.

General Workflow for Biological Activity Screening
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Caption: A generalized workflow for the initial in vitro screening of a chemical compound to

identify potential biological activity.

Synthesis Methodology
While specific, detailed experimental protocols for the synthesis of 1-hydroxy-2-methylpentan-

3-one are not readily available in the searched literature, a logical synthetic pathway can be

inferred from its structure. A potential synthetic route is illustrated in the diagram below. This

represents a plausible chemical transformation and does not constitute a validated

experimental protocol.

Plausible Synthetic Pathway

Pentan-3-one Enolate IntermediateBase (e.g., LDA)

1-hydroxy-2-methylpentan-3-one
(CAS 27970-79-2)

Electrophilic Addition

Formaldehyde

Click to download full resolution via product page

Caption: A plausible synthetic pathway for 1-hydroxy-2-methylpentan-3-one via an aldol-type

reaction.

Conclusion
1-hydroxy-2-methylpentan-3-one (CAS 27970-79-2) is a chemical intermediate with well-

defined physical and chemical properties. Its primary application lies within the agricultural

chemical industry. For professionals in drug development and research, it is crucial to note the

current absence of published data on its biological activities and mechanisms of action. The

information and workflows provided in this guide are intended to serve as a foundational

resource and to highlight the need for further research to explore the potential pharmacological

relevance of this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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